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Compound of Interest

Compound Name: 1,3-DICYANOBENZENE

Cat. No.: B1664544

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core physical properties of 1,3-
Dicyanobenzene (Isophthalonitrile), a key intermediate in the synthesis of pharmaceuticals,
agricultural chemicals, and polymers.[1][2] The data is presented for easy reference, and
detailed experimental protocols are provided for the characterization of this and similar organic
compounds.

Core Physical and Chemical Properties

1,3-Dicyanobenzene, with the chemical formula CsHaNz, is an organic aromatic compound.[3]
It exists as a white to off-white or tan crystalline solid or flakes, often with a faint, almond-like
odor.[1][3][4][5][6] Its molecular structure consists of a benzene ring substituted with two cyano
(-CN) groups at the 1 and 3 positions.[3][7]

Quantitative Data Summary

The following table summarizes the key physical properties of 1,3-Dicyanobenzene. Values
are compiled from various sources and may represent ranges or typical measurements.
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Property Value Units Conditions |/ Notes
Benzene-1,3-
IUPAC Name - -
dicarbonitrile
Isophthalonitrile, IPN,
Synonyms ) - -
m-Dicyanobenzene
CAS Number 626-17-5 - -
Molecular Formula CsHaNz2 - [1112]
Molecular Weight 128.13 g/mol [1][2]1[41[8]
Lit. values vary slightly
_ _ (e.g., 161-162°C, 162-
Melting Point 161 - 165 °C
163°C, 163-165°C).[1]
[81[9][10]
N _ At 1013 hPa / 760
Boiling Point 288 °C
mmHg.[1][10][11]
Values vary with
temperature (e.g.,
Density 0.992-1.3 g/cm3 1.28 g/cm3 at 25°C,
1.3 g/cm3 at 20°C).[1]
[10][11]
Bulk Density 500 kg/m 3 [1][10]
Vapor Pressure 0.014 hPa (1.33 Pa) hPa (Pa) At 20°C.[6][10]

13.332 Pa At 50°C.[1][12]
Water Solubility 0.7 g/L At 20°C.[1][5][13][14]
Soluble in acetone, .
Soluble at 100g/L in
B benzene, chloroform,
Solubility (Other) ) - acetone (20°C).[1][4]
alcohol. Insoluble in
[14]
ether.
LogP (Octanol/Water) 0.8-15 - At 25°C.[1][11][13]
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Estimated values.[1]
[11][13]

Refractive Index ~1.565 - 1.623 nD

Wide range reported.
[11[9][13]

Flash Point 106.4 - 288 °C

Experimental Protocols for Physical Property
Determination

The following are detailed methodologies for key experiments cited in the characterization of
organic solids like 1,3-Dicyanobenzene.

Melting Point Determination (Capillary Method)

The melting point is a crucial indicator of purity.[9] Pure crystalline compounds typically exhibit
a sharp melting point range of 0.5-1.0°C, whereas impurities depress the melting point and
broaden the range.[9]

o Apparatus: Melting point apparatus (e.g., Mel-Temp or Thiele tube), capillary tubes (sealed at
one end), thermometer, mortar and pestle.[9][13]

e Procedure:

o

Sample Preparation: Ensure the compound is completely dry and finely powdered by
crushing it with a mortar and pestle.[15]

o Capillary Loading: Push the open end of a capillary tube into the powdered sample. Tap
the sealed end gently on a hard surface to pack the sample down to a height of 1-2 mm.[3]
[13]

o Apparatus Setup: Place the loaded capillary tube into the heating block of the melting
point apparatus. Insert a calibrated thermometer.[9]

o Heating: Heat the apparatus rapidly to a temperature about 15-20°C below the expected
melting point. Then, decrease the heating rate to approximately 1-2°C per minute to
ensure thermal equilibrium.[9]
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o Observation: Record the temperature at which the first drop of liquid appears (T1) and the
temperature at which the entire sample becomes a clear liquid (T2). The melting point
range is T1-T2.[3][9]

o Verification: For accuracy, perform at least two determinations.[9]

Boiling Point Determination (Micro Reflux Method)

This method is suitable when only a small amount of the substance is available.

o Apparatus: Small conical vial or test tube, microscale reflux condenser, thermometer, heating
source (e.g., sand bath or heating block), spin vane or boiling stones.[16][17]

e Procedure:

o Setup: Add 2-3 mL of the liquid to the conical vial along with a spin vane. Attach the reflux
condenser vertically.[16]

o Thermometer Placement: Insert a thermometer through the condenser, positioning the
bulb just above the liquid's surface to measure the vapor temperature.[16]

o Heating: Heat the vial gently to bring the liquid to a boil. Observe the ring of condensing
vapor (refluxing). The thermometer bulb should be at the level of this ring for an accurate
measurement.[17]

o Measurement: Once the liquid is gently refluxing, the temperature reading on the
thermometer will stabilize. Record this stable temperature as the boiling point.[17]

o Pressure Correction: Record the ambient atmospheric pressure. If the pressure is not 760
mmHg, a correction may be necessary.

Density Determination (Water Displacement Method)

The density of a solid can be determined by measuring its mass and the volume of water it
displaces, based on Archimedes' principle.[2][7][8]

o Apparatus: Analytical balance, measuring cylinder, beaker, water.[8]
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e Procedure:

o Mass Measurement: Weigh a sample of the solid using an analytical balance and record
its mass (m).[2]

o Initial Volume: Fill a measuring cylinder with enough water to fully submerge the solid.
Record the initial volume of the water (V1).[2]

o Volume Measurement: Carefully immerse the solid sample completely into the measuring
cylinder, ensuring no water splashes out. Record the new water level (V2).[2]

o Calculation: The volume of the solid is the difference between the final and initial water
levels (V = V2 -V1).[2]

o Density Calculation: Calculate the density (p) using the formula: p = m/ V.[2]

Solubility Testing

Solubility tests provide information about the polarity and the presence of acidic or basic
functional groups.[5][18]

o Apparatus: Small test tubes, spatula, graduated pipette, various solvents (e.g., water, 5%
HCI, 5% NaOH, acetone, benzene).

e Procedure:

o Sample Addition: Place a small, measured amount of the solid (e.g., 25 mg) into a test
tube.[5]

o Solvent Addition: Add a small volume of the chosen solvent (e.g., 0.75 mL) in portions.[5]

o Mixing: After each addition, shake the test tube vigorously for a few minutes to facilitate
dissolution.[4][5]

o Observation: Observe if the solid dissolves completely. If it does, the compound is
classified as soluble in that solvent.
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o pH Test (for water solubility): If the compound dissolves in water, test the solution with
litmus or pH paper to determine if it is acidic or basic.[4][18]

Spectroscopic Analysis Protocols

Spectroscopy is essential for confirming the molecular structure and identifying functional
groups.

« Infrared (IR) Spectroscopy: This technique identifies functional groups by measuring the
absorption of infrared radiation, which excites molecular vibrations.[19][20][21] A sample is
placed in an IR spectrometer, and the resulting spectrum shows absorption bands at specific
wavenumbers corresponding to different bond types (e.g., C=N, C-H aromatic).[14][22]

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR provides detailed information
about the structure and chemical environment of atoms.[11][23] For *H NMR, the number of
signals, their chemical shifts (positions), and their splitting patterns reveal the arrangement of
hydrogen atoms in the molecule.[24][25]

e Mass Spectrometry (MS): MS is used to determine the molecular weight and molecular
formula of a compound.[26][27] The sample is ionized, and the resulting ions are separated
based on their mass-to-charge (m/z) ratio, producing a mass spectrum.[1][28] The peak with
the highest m/z often corresponds to the molecular ion, giving the molecular weight.[26]

Visualizations
Experimental Workflow for Compound Characterization

The following diagram illustrates a typical workflow for the physical and chemical
characterization of a known solid organic compound such as 1,3-dicyanobenzene.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.scribd.com/doc/45009542/Procedure-for-Determining-Solubility-of-Organic-Compounds
https://www1.udel.edu/chem/CHEM322/Handouts/unknowns_lab_handout.pdf
https://chem.libretexts.org/Bookshelves/Physical_and_Theoretical_Chemistry_Textbook_Maps/Supplemental_Modules_(Physical_and_Theoretical_Chemistry)/Spectroscopy/Vibrational_Spectroscopy/Infrared_Spectroscopy
https://www.compoundchem.com/2015/02/05/irspectroscopy/
https://www2.chemistry.msu.edu/faculty/reusch/virttxtjml/spectrpy/infrared/infrared.htm
https://cactus.utahtech.edu/smblack/chemlabs/Characterizing_Compounds_by_Infrared_Spectroscopy.pdf
https://personal.utdallas.edu/~scortes/ochem/OChem_Lab1/recit_notes/ir_presentation.pdf
https://www.slideshare.net/slideshow/1-h-nmr-spectroscopy-nilam-1pptx/259756561
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(OpenStax)/13%3A_Structure_Determination_-_Nuclear_Magnetic_Resonance_Spectroscopy
https://www.jchps.com/specialissues/Special%20issue5/07%20jchps%20si5%20vasavi%2026-29.pdf
https://www.chemistrysteps.com/nmr-spectroscopy-an-easy-introduction/
https://www.scribd.com/document/410016008/determination-of-molecular-weight-by-mass-spectroscopy
https://www.creative-proteomics.com/blog/relative-accurate-molecular-weight.htm
https://www.mtoz-biolabs.com/mass-spectrometry-molecular-weight.html
https://www.khanacademy.org/science/ap-chemistry-beta/x2eef969c74e0d802:atomic-structure-and-properties/x2eef969c74e0d802:mass-spectrometry-of-elements/v/mass-spectrometry
https://www.scribd.com/document/410016008/determination-of-molecular-weight-by-mass-spectroscopy
https://www.benchchem.com/product/b1664544?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664544?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

1. Sample Preparation

Obtain Pure Sample

Dry Sample (e.g., desiccator)

2. Physical Propegyies Determination

A J

I Grind to Fine Powder I

3. Specu‘oscog}c Analysis

A/ 4 A/

Melting Point
(Capillary Method)

Density
(Displacement Method)

Solubility Tests
(Various Solvents)

Mass Spectrometry (MS)
Determine Molecular Weight

NMR Spectroscopy
Elucidate Full Structure

Infrared (IR) Spectroscopy
Identify Functional Groups

4. Data #nalysis & Ct:;lfirmat.ion

>I Analyze & Interpret I<
zl =

All Data

Compare with
Literature Values

Structure & Purity
Confirmed

Click to download full resolution via product page

Caption: Workflow for physical and chemical characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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